6-tert-butyl-4-(4-methoxyphenyl)-2-chromanone
Overview
Description
“6-tert-butyl-4-(4-methoxyphenyl)-2-chromanone” is a unique chemical compound. It has the empirical formula C20H22O3 and a molecular weight of 310.39 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “this compound” has been confirmed by spectroscopy and X-ray crystallographic analysis . The packing diagram of the crystal structure shows that aromatic stacking interactions and O–H ⋯ O hydrogen bonds stabilize the structure in the solid .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It does not have a flash point, indicating that it is not flammable .Properties
IUPAC Name |
6-tert-butyl-4-(4-methoxyphenyl)-3,4-dihydrochromen-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O3/c1-20(2,3)14-7-10-18-17(11-14)16(12-19(21)23-18)13-5-8-15(22-4)9-6-13/h5-11,16H,12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPYGHKPCIFPVEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=C(C=C1)OC(=O)CC2C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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